Cas no 2229568-76-5 (4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine
• CAS No: 2229568-76-5
• MF: C₁₄H₁₈F₂N₂O₂
• MW: 284.301730632782
• CID: 6536679
• PubChem ID: 165683609
• Update Time: 2025-10-30

4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine
• EN300-1961302
• 2229568-76-5
• [4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexyl]methanamine

• Inchi： 1S/C14H18F2N2O2/c1-10-3-2-4-11(12(10)18(19)20)13(9-17)5-7-14(15,16)8-6-13/h2-4H,5-9,17H2,1H3
• InChI Key： KXDMOVOZMQXGSF-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C)C=2[N+](=O)[O-])(CN)CC1)F

Computed Properties

• Exact Mass: 284.13363415g/mol
• Monoisotopic Mass: 284.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine

4,4-Difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine: A Comprehensive Overview

The compound with CAS number 2229568-76-5, known as 4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with fluorine atoms and a nitrophenyl group, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine in drug discovery, particularly in the development of novel therapeutic agents. The fluorine atoms at the 4-position of the cyclohexane ring contribute to the molecule's stability and bioavailability, while the nitrophenyl group enhances its pharmacokinetic properties. These features make it an ideal candidate for targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, researchers have developed efficient methods to produce 4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine using advanced organic chemistry techniques. These methods often involve multi-step reactions, including Friedel-Crafts alkylation and subsequent fluorination processes. The optimization of these synthetic routes has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

The application of 4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine extends beyond pharmaceuticals. It has also been explored in materials science for its potential use in creating advanced polymers and coatings. The molecule's ability to form strong intermolecular bonds makes it a promising candidate for enhancing the durability and flexibility of polymer-based materials.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the behavior of 4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine in various chemical environments. Molecular modeling studies have revealed its interactions with key biomolecules, providing insights into its potential therapeutic mechanisms and toxicity profiles.

In conclusion, 4,4-difluoro-1-(3-methyl-2-nitrophenyl)cyclohexylmethanamine (CAS No. 2229568-76-5) stands as a testament to the ingenuity of modern chemical research. Its versatile structure and promising applications continue to drive innovation across multiple scientific disciplines.